Trimethyl{[1-(oct-1-en-2-yl)cyclopropyl]oxy}silane

• CAS No.: 39834-29-2
• Molecular Formula: C14H28OSi
• Molecular Weight: 240.46 g/mol
• IUPAC Name: trimethyl-(1-oct-1-en-2-ylcyclopropyl)oxysilane
• InChI: InChI=1S/C14H28OSi/c1-6-7-8-9-10-13(2)14(11-12-14)15-16(3,4)5/h2,6-12H2,1,3-5H3
• InChI Key: YNMABEODPWYZBG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=C)C1(CC1)O[Si](C)(C)C

Description

Trimethyl{[1-(oct-1-en-2-yl)cyclopropyl]oxy}silane is an organosilicon compound characterized by the presence of a cyclopropyl group attached to an octenyl chain, which is further bonded to a trimethylsilyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Trimethyl{[1-(oct-1-en-2-yl)cyclopropyl]oxy}silane typically involves the reaction of cyclopropyl alcohol derivatives with octenyl silanes under specific conditions. One common method includes the use of a base catalyst to facilitate the formation of the cyclopropyl-oxy linkage. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of high-purity reagents and controlled reaction conditions, such as temperature and pressure, are crucial to achieving optimal results.

Chemical Reactions Analysis

Types of Reactions

Trimethyl{[1-(oct-1-en-2-yl)cyclopropyl]oxy}silane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: Reduction reactions can convert the compound into simpler silanes or hydrocarbons.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or organometallic compounds can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions include silanols, siloxanes, and various substituted silanes, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry

In chemistry, Trimethyl{[1-(oct-1-en-2-yl)cyclopropyl]oxy}silane is used as a precursor for the synthesis of more complex organosilicon compounds. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, this compound can be used to study the interactions between organosilicon compounds and biological molecules. It may also serve as a model compound for investigating the biocompatibility of silicon-based materials.

Medicine

Industry

In industrial applications, this compound is used in the production of specialty coatings, adhesives, and sealants. Its unique properties enhance the performance and durability of these materials.

Mechanism of Action

The mechanism of action of Trimethyl{[1-(oct-1-en-2-yl)cyclopropyl]oxy}silane involves its interaction with molecular targets through the formation of stable bonds with various functional groups. The cyclopropyl group provides rigidity to the molecule, while the trimethylsilyl group enhances its reactivity and stability. These interactions can influence the compound’s behavior in different chemical and biological environments.

Comparison with Similar Compounds

Similar Compounds

• Trimethyl{[1-(trimethylsilyl)-1-hepten-2-yl]oxy}silane
• Trimethyl{[1-(trimethylsilyl)-1-hexyn-3-yl]oxy}silane
• Trimethyl(prop-1-en-1-yl)silane

Uniqueness

Trimethyl{[1-(oct-1-en-2-yl)cyclopropyl]oxy}silane is unique due to its combination of a cyclopropyl group and an octenyl chain, which imparts distinct chemical and physical properties. This structural uniqueness allows for specific applications and reactions that may not be possible with other similar compounds.